Cas no 33224-10-1 (2-Amino-N-methyl-N-phenylbenzene sulfonamide)

2-Amino-N-methyl-N-phenylbenzene sulfonamide structure
33224-10-1 structure
Product Name:2-Amino-N-methyl-N-phenylbenzene sulfonamide
CAS No:33224-10-1
MF:C13H14N2O2S
MW:262.327461719513
CID:54029
PubChem ID:15404873
Update Time:2025-04-18

2-Amino-N-methyl-N-phenylbenzene sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-N-methyl-N-phenylbenzene sulfonamide
    • 2-amino-benzenesulfonic acid-(N-methyl-anilide)
    • 2-Aminobenzolsulfon-N-methylanilid
    • 2-Amino-benzolsulfonsaeure-(N-methyl-anilid)
    • 2-amino-N-methyl-N-phenylphenylsulfonamide
    • 2-azanyl-N-methyl-N-phenyl-benzenesulfonamide
    • Anilin-sulfonsaeure-(2)-methylanilid
    • Benzenesulfonanilide,o-amino-N-methyl- (1CI)
    • 2-AMINO-N-METHYL-N-PHENYLBENZENESULFONAMIDE
    • SCHEMBL9355856
    • DTXSID50572464
    • o-Aminobenzene sulfon CN-methyl cyclohexylamide
    • 33224-10-1
    • 2-amino-N-methyl-N-phenylbenzene-1-sulfonamide
    • AC-19648
    • AKOS000144377
    • A821673
    • FT-0766488
    • Inchi: 1S/C13H14N2O2S/c1-15(11-7-3-2-4-8-11)18(16,17)13-10-6-5-9-12(13)14/h2-10H,14H2,1H3
    • InChI Key: ZVETUTXDRSVVSZ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1N)(N(C)C1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 262.07800
  • Monoisotopic Mass: 262.07759887g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 71.8Ų

Experimental Properties

  • Density: 1.315
  • Boiling Point: 435 ºC
  • PSA: 71.78000
  • LogP: 3.75590
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